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Compound of Interest

Compound Name: 1,2-Dibromo-3-methylbutane

Cat. No.: B087708

This guide provides a comparative overview of the physicochemical properties of Butane, 1,2-
dibromo-3-methyl-, and its structural isomers, alongside related brominated butanes and the
parent alkane. The information is intended for researchers, scientists, and professionals in drug
development to facilitate compound selection and experimental design.

Physicochemical Data Comparison

The following tables summarize key quantitative data for Butane, 1,2-dibromo-3-methyl- and its

comparators. Data has been aggregated from the NIST Chemistry WebBook and other
chemical databases.

Table 1: General and Physical Properties
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Butane, 1,2- Butane, 1,3- Butane, 1-
Property dibromo-3- dibromo-3- bromo-3- Butane
methyl- methyl- methyl-

CAS Registry

10288-13-8[1]

24443-15-0[2][3]

107-82-4[4][5]

106-97-8[6][7][8]

Number
Molecular
C5H10Br2[1] C5H10Br2[2][3] C5H11Br[4][5] C4H10[6][7][8]
Formula
] 229.941 g/mol [2] 151.045 g/mol [4] 58.1222 g/mol [6]
Molecular Weight  229.941 g/mol [1]
(3] [5] [718]
347.7 K (74.55
- ) ] ) 272.66 K (-0.49
Boiling Point Not available °C) at 0.021 Not available
°C) at 1 bar[8][9]
bar[2][3]

Table 2: Spectroscopic Data

Compound Mass Spectrum (Electron lonization)

Butane, 1,2-dibromo-3-methyl- Available on NIST Chemistry WebBook.[6]

Butane, 1,3-dibromo-3-methyl- Available on NIST Chemistry WebBook.[10]

Butane Available on NIST Chemistry WebBook.[6]

Experimental Protocols

Detailed experimental methodologies for the specific data points presented are not extensively
available in the public domain. However, the following outlines the general principles of the key
techniques used to determine the properties listed above.

Mass Spectrometry (Electron lonization - EI)

Electron lonization is a widely used technique in mass spectrometry for the analysis of volatile
and thermally stable compounds. The methodology involves the following steps:
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o Sample Introduction: The sample is introduced into the ion source of the mass spectrometer,
where it is vaporized.

 lonization: The gaseous molecules are bombarded with a high-energy electron beam
(typically 70 eV). This results in the ejection of an electron from the molecule, forming a
molecular ion (M+s).

o Fragmentation: The molecular ions are energetically unstable and often fragment into
smaller, characteristic ions.

o Mass Analysis: The positively charged ions are accelerated and separated based on their
mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
the relative abundance of ions as a function of their m/z ratio.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For reduced pressure boiling points, the determination is typically carried out using a
vacuum distillation apparatus. The general procedure is as follows:

o Apparatus Setup: A distillation flask containing the sample, a condenser, a receiving flask,
and a manometer are assembled in a closed system.

e Vacuum Application: A vacuum pump is used to reduce the pressure within the system to the
desired level, which is monitored by the manometer.

o Heating: The sample is gradually heated, typically using a heating mantle with a stirrer to
ensure even temperature distribution.

e Boiling Point Measurement: The temperature at which the liquid boils and the first drop of
condensate is observed in the condenser is recorded as the boiling point at that specific
pressure.

Visualization of Structural Isomerism
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The following diagram illustrates the structural differences between the dibrominated isomers of
3-methylbutane discussed in this guide.

Structural Isomers of Dibromo-3-methylbutane

3-Methylbutane

(Isopentane)

Reaction

Dibromination

Forms orms

C5H10Br2 Isomers

Butane, 1,2-dibromo-3-methyl- Butane, 1,3-dibromo-3-methyl-

Click to download full resolution via product page

Caption: Relationship between the parent alkane and its dibrominated isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Butane, 1,2-dibromo-3-
methyl- and Related Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087708#accessing-nist-chemistry-webbook-data-for-
butane-1-2-dibromo-3-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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